Cas no 1889429-50-8 (4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid
• CAS No: 1889429-50-8
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6567534
• PubChem ID: 115041368
• Update Time: 2025-05-20

4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid
• EN300-1764463
• 1889429-50-8

• Inchi： 1S/C13H16O4/c14-10-3-1-9(2-4-10)13(12(16)17)7-5-11(15)6-8-13/h1-4,11,14-15H,5-8H2,(H,16,17)
• InChI Key： MHIIOHSUXIFDCV-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2C=CC(=CC=2)O)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid

Research Briefing on 4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid (CAS: 1889429-50-8)

4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid (CAS: 1889429-50-8) is a cyclohexane derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and carboxylic acid functional groups, exhibits potential therapeutic properties, particularly in the context of metabolic and inflammatory diseases. Recent studies have explored its synthesis, pharmacokinetics, and biological activities, positioning it as a promising candidate for further drug development.

The synthesis of 4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid involves multi-step organic reactions, with a focus on achieving high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route using palladium-catalyzed cross-coupling reactions, which improved the overall efficiency and scalability of the process. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological evaluations of 4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are implicated in inflammation and cancer. In vitro assays demonstrated significant anti-inflammatory effects in macrophage cell lines, with reduced production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential application in treating chronic inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have identified its interaction with specific protein targets, including cyclooxygenase-2 (COX-2) and peroxisome proliferator-activated receptor gamma (PPARγ). Molecular docking studies, as reported in a 2024 Bioorganic & Medicinal Chemistry article, revealed high binding affinity and selectivity for these targets, supporting its role as a dual-function modulator. This dual activity could offer synergistic therapeutic benefits, particularly in diseases where both inflammation and metabolic dysregulation are involved.

Despite these promising findings, challenges remain in the development of 4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid as a therapeutic agent. Current research is focused on addressing its bioavailability and potential off-target effects. Preclinical studies in animal models are underway to evaluate its pharmacokinetic profile and toxicity, with preliminary results indicating favorable absorption and distribution properties. However, further optimization of its chemical structure may be necessary to enhance its therapeutic index.

In conclusion, 4-hydroxy-1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid (CAS: 1889429-50-8) represents a novel and versatile compound with significant potential in drug discovery. Its unique chemical structure and multimodal pharmacological activities make it a valuable subject for ongoing research. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for its development into a viable therapeutic option.